Cas no 1414860-35-7 (tert-butyl 3-oxa-6-azabicyclo[3.1.1]heptane-6-carboxylate)

• Product Name: tert-butyl 3-oxa-6-azabicyclo[3.1.1]heptane-6-carboxylate
• CAS No: 1414860-35-7
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 3164726
• PubChem ID: 118999845
• Update Time: 2025-04-21

tert-butyl 3-oxa-6-azabicyclo[3.1.1]heptane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Not available
• tert-butyl 3-oxa-6-azabicyclo[3.1.1]heptane-6-carboxylate
• AKOS026707589
• F1907-2220
• WS-03270
• 1414860-35-7
• F14336
• tert-Butyl3-oxa-6-azabicyclo[3.1.1]heptane-6-carboxylate

• Inchi： 1S/C10H17NO3/c1-10(2,3)14-9(12)11-7-4-8(11)6-13-5-7/h7-8H,4-6H2,1-3H3
• InChI Key： VKXGQPXJMBXTIN-UHFFFAOYSA-N
• SMILES： O1CC2CC(C1)N2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 199.12084340Da
• Monoisotopic Mass: 199.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 272.5±33.0 °C at 760 mmHg
• Flash Point: 118.6±25.4 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

tert-butyl 3-oxa-6-azabicyclo[3.1.1]heptane-6-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)